Cas no 915303-66-1 (1H-1,2,4-Triazole, 1-methyl-5-phenyl-3-propyl-)

• Product Name: 1H-1,2,4-Triazole, 1-methyl-5-phenyl-3-propyl-
• CAS No: 915303-66-1
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 787282
• PubChem ID: 58162867
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 1-methyl-5-phenyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-methyl-5-phenyl-3-propyl-
• 1-methyl-5-phenyl-3-propyl-1,2,4-triazole
• DTXSID30728886
• 1-Methyl-5-phenyl-3-propyl-1H-1,2,4-triazole
• SCHEMBL12759483
• 915303-66-1

• Inchi： 1S/C12H15N3/c1-3-7-11-13-12(15(2)14-11)10-8-5-4-6-9-10/h4-6,8-9H,3,7H2,1-2H3
• InChI Key： LWGTWWGANHDJRJ-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC=CC=2)=NC(CCC)=N1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų